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Introduction

ADO015 is a novel small molecule inhibitor targeting the Janus kinase (JAK) signaling pathway,
with high specificity for JAK1 and JAK2. The JAK-STAT signaling cascade is a critical regulator
of cellular proliferation, differentiation, survival, and inflammation. Dysregulation of this pathway
is implicated in various diseases, including autoimmune disorders and cancers. These
application notes provide detailed protocols for utilizing AD015 in cell culture experiments to
investigate its biological activity and therapeutic potential.

Mechanism of Action

ADO015 competitively binds to the ATP-binding site of the JAK1 and JAK2 kinase domains. This
inhibition prevents the phosphorylation and activation of Signal Transducers and Activators of
Transcription (STATs), which in turn blocks their translocation to the nucleus and subsequent
transcription of target genes involved in inflammatory and proliferative responses.
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Figure 1: AD015 Mechanism of Action in the JAK-STAT Pathway.
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Data Presentation
Table 1: In Vitro IC50 Values for ADO15

Kinase IC50 (nM)
JAK1 5.2

JAK2 8.1

JAK3 150.7
TYK2 189.4

Table 2: Eff ¢ AD015 on Cell Viahility ( |

% Viability (Mean *

Cell Line Treatment Concentration (uM) sD)
HEK293 Vehicle (DMSO) - 100+4.5
ADO015 1 98.2+5.1

ADO15 10 95.6 +4.8

ADO15 100 92.3+6.2

Jurkat Vehicle (DMSO) - 100 + 3.9
ADO15 1 85.1+4.2

ADO015 10 62.5+55

ADO15 100 35.8+6.1

Table 3: Inhibition of IL-6 Induced STAT3
Phosphorylation by AD015 in U937 Cells
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. p-STAT3 Levels -
Treatment Concentration (pM) % Inhibition
(MFI, Mean * SD)

Unstimulated - 150 £ 25

IL-6 (10 ng/mL) - 2500 + 180 0
+ADO015 (0.1) 1250 + 150 50

+ADO015 (1) 450 + 90 82

+ ADO015 (10) 180 + 30 98.8

Experimental Protocols
Protocol 1: Cell Viability (MTT) Assay

This protocol outlines the steps to assess the effect of AD015 on the viability of both adherent
(HEK293) and suspension (Jurkat) cell lines.

Materials:

ADO015 (stock solution in DMSO)

» HEK293 and Jurkat cells

« DMEM and RPMI-1640 culture media

o Fetal Bovine Serum (FBS)

¢ Penicillin-Streptomycin

o Phosphate Buffered Saline (PBS)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
« DMSO

o 96-well plates
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Procedure:
e Cell Seeding:

o HEK293 (Adherent): Seed 5,000 cells per well in 100 uL of DMEM with 10% FBS in a 96-
well plate. Incubate for 24 hours at 37°C, 5% CO2.

o Jurkat (Suspension): Seed 20,000 cells per well in 100 pL of RPMI-1640 with 10% FBS in
a 96-well plate.

e Compound Treatment:
o Prepare serial dilutions of AD015 in the appropriate culture medium.

o Add 100 pL of the diluted compound to the respective wells to achieve final concentrations
of 1, 10, and 100 pM.

o Include a vehicle control (DMSO) at the same final concentration as the highest AD015
concentration.

 Incubation: Incubate the plates for 48 hours at 37°C, 5% CO2.

e MTT Addition: Add 20 pL of 5 mg/mL MTT solution to each well and incubate for 4 hours at
37°C.

e Formazan Solubilization:
o For HEK293 cells, carefully aspirate the medium and add 150 pL of DMSO to each well.

o For Jurkat cells, centrifuge the plate at 300 x g for 5 minutes, aspirate the medium, and
add 150 pL of DMSO.

o Absorbance Measurement: Shake the plate for 5 minutes and measure the absorbance at
570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.
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Figure 2: Workflow for the Cell Viability (MTT) Assay.
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Protocol 2: Inhibition of IL-6 Induced STAT3
Phosphorylation

This protocol describes how to measure the inhibitory effect of AD015 on cytokine-induced
STAT3 phosphorylation in U937 cells using flow cytometry.

Materials:

ADO015 (stock solution in DMSO)

e U937 cells

* RPMI-1640 culture medium with 10% FBS

e Recombinant Human IL-6

 Fixation/Permeabilization Buffer

e Anti-p-STAT3 (Tyr705) antibody, conjugated to a fluorophore
e Flow cytometer

Procedure:

e Cell Culture and Starvation: Culture U937 cells to a density of 1x1076 cells/mL. Prior to the
experiment, starve the cells in serum-free RPMI-1640 for 4 hours.

o Compound Pre-treatment: Pre-treat the starved cells with AD015 at final concentrations of
0.1, 1, and 10 uM for 1 hour at 37°C. Include a vehicle control.

e Cytokine Stimulation: Stimulate the cells with 10 ng/mL of IL-6 for 15 minutes at 37°C.
Include an unstimulated control.

o Fixation and Permeabilization:

o Fix the cells by adding an equal volume of Fixation/Permeabilization buffer and incubate
for 20 minutes at room temperature.
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o Wash the cells twice with PBS containing 1% BSA.

o Permeabilize the cells by resuspending in ice-cold 90% methanol and incubate on ice for
30 minutes.

e Antibody Staining:
o Wash the cells twice with PBS containing 1% BSA.
o Resuspend the cells in 100 pL of PBS with 1% BSA and add the anti-p-STAT3 antibody.
o Incubate for 1 hour at room temperature in the dark.
o Flow Cytometry Analysis:
o Wash the cells twice with PBS containing 1% BSA.
o Resuspend the cells in 500 pL of PBS.

o Analyze the samples on a flow cytometer, measuring the fluorescence intensity of the p-
STAT3 stain.

o Data Analysis: Determine the Mean Fluorescence Intensity (MFI) for each sample and
calculate the percent inhibition relative to the IL-6 stimulated control.
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Figure 3: Workflow for p-STAT3 Inhibition Assay.

Disclaimer

These protocols are intended as a guide and may require optimization for specific cell lines and
experimental conditions. Always follow standard laboratory safety procedures.

o To cite this document: BenchChem. [Application Notes and Protocols for AD015 in Cell
Culture Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15612911/docs#application-notes-and-protocols-for-
ad015-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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